Cas no 2227647-77-8 (rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate
• CAS No: 2227647-77-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5637918
• PubChem ID: 165507158
• Update Time: 2025-05-25

rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229252
• 2227647-77-8
• rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate
• tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate
• EN300-1296490

• Inchi： 1S/C10H19NO3/c1-7-5-13-6-8(11-7)9(12)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3/t7-,8-/m1/s1
• InChI Key： RCGKHOABZUNIIS-HTQZYQBOSA-N
• SMILES： O1C[C@@H](C)N[C@@H](C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate

Research Briefing on rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate (CAS: 2227647-77-8) in Chemical Biology and Pharmaceutical Applications

The compound rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate (CAS: 2227647-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Recent studies highlight its role as a key building block for protease inhibitors and modulators of G-protein-coupled receptors (GPCRs), underscoring its versatility in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the asymmetric synthesis of potent cathepsin K inhibitors, with the (3R,5R) configuration proving essential for enantioselective binding. The tert-butyl ester moiety was found to enhance both solubility and metabolic stability, addressing longstanding challenges in oral bioavailability. Computational docking studies further revealed that the methylmorpholine core engages in unique hydrogen-bonding interactions with active-site residues, providing a structural basis for its selectivity.

Ongoing preclinical research (Nature Chemical Biology, 2024) has explored rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate as a precursor to allosteric modulators of the GABA_B receptor. The compound's rigid morpholine scaffold was strategically modified to develop blood-brain barrier permeable analogs showing 40-fold improved potency over first-generation candidates. Notably, the CAS 2227647-77-8 derivative exhibited exceptional chiral purity (>99% ee) when synthesized via enzymatic resolution, as confirmed by HPLC-MS analysis.

Industrial applications have also emerged, with patent filings (WO2023187562) disclosing its incorporation into next-generation antiviral prodrugs. The morpholine carboxylate structure facilitates pH-dependent release of active compounds in lysosomal compartments, a mechanism being leveraged against SARS-CoV-2 variants. Process chemistry advancements have enabled kilogram-scale production with 78% overall yield, as reported in recent ACS Organic Process Research & Development articles.

Safety profiling indicates the compound has favorable toxicological parameters (LD₅₀ > 2000 mg/kg in rodent models), though structure-activity relationship studies suggest the 5-methyl group may influence CYP450 inhibition profiles. These findings position rac-tert-butyl (3R,5R)-5-methylmorpholine-3-carboxylate as a promising scaffold for continued development across multiple therapeutic areas, with particular potential in CNS-targeted pharmacophores requiring precise stereochemical control.